![molecular formula C20H17BrO5 B5719645 ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate](/img/structure/B5719645.png)
ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate, also known as Bromfenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain.
Mechanism of Action
Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. By blocking the production of these prostaglandins, this compound reduces inflammation and pain.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It can reduce the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. It can also reduce the production of reactive oxygen species, which are involved in the inflammatory process. Additionally, this compound has been shown to have antioxidant properties, which can help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also highly selective for COX enzymes, which makes it a useful tool for studying the role of COX enzymes in inflammation and pain. However, this compound has some limitations for use in lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, it can have off-target effects on other enzymes, which can complicate data interpretation.
Future Directions
There are a number of future directions for research on ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate. One area of interest is its potential use in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells, and further research is needed to determine its efficacy in treating different types of cancer. Another area of interest is its potential use in combination with other drugs, such as chemotherapy agents, to enhance their effectiveness. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, and how these effects can be harnessed for therapeutic purposes.
Synthesis Methods
Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate can be synthesized by the esterification of 6-bromo-2-phenyl-1-benzofuran-3-carboxylic acid with ethyl alcohol in the presence of a catalyst. The resulting ethyl ester is then reacted with propionic anhydride to form the propionyl ester.
Scientific Research Applications
Ethyl 6-bromo-2-phenyl-5-(propionyloxy)-1-benzofuran-3-carboxylate has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions, including rheumatoid arthritis, osteoarthritis, and postoperative pain. It is also being investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
ethyl 6-bromo-2-phenyl-5-propanoyloxy-1-benzofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrO5/c1-3-17(22)25-16-10-13-15(11-14(16)21)26-19(12-8-6-5-7-9-12)18(13)20(23)24-4-2/h5-11H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUSYXZGSBRXUTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)OC1=C(C=C2C(=C1)C(=C(O2)C3=CC=CC=C3)C(=O)OCC)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.